3-{2-[(phenylcarbamoyl)amino]-1,3-thiazol-4-yl}-N-[4-(propan-2-yl)phenyl]propanamide

• IUPAC Name: 3-[2-(phenylcarbamoylamino)-1,3-thiazol-4-yl]-N-(4-propan-2-ylphenyl)propanamide
• InChI: InChI=1S/C22H24N4O2S/c1-15(2)16-8-10-18(11-9-16)23-20(27)13-12-19-14-29-22(25-19)26-21(28)24-17-6-4-3-5-7-17/h3-11,14-15H,12-13H2,1-2H3,(H,23,27)(H2,24,25,26,28)
• InChI Key: JWBZTXROASWTGU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)NC(=O)CCC2=CSC(=N2)NC(=O)NC3=CC=CC=C3
• Molecular Formula: C22H24N4O2S
• Molecular Weight: 408.5 g/mol
• CAS No.: 1040648-19-8

Description

The compound 3-{2-[(phenylcarbamoyl)amino]-1,3-thiazol-4-yl}-N-[4-(propan-2-yl)phenyl]propanamide is a thiazole-based derivative characterized by a central 1,3-thiazole ring substituted at position 2 with a phenylcarbamoyl amino group and at position 4 with a propanamide-linked 4-isopropylphenyl moiety. This structure integrates key pharmacophoric elements: the thiazole core (known for bioactivity in anti-inflammatory and antimicrobial agents) , a phenylcarbamoyl group (enhancing binding affinity via hydrogen bonding), and a lipophilic isopropylphenyl tail (improving membrane permeability).

Synthetic routes for analogous compounds (e.g., Scheme 1 in ) involve multi-step protocols, such as condensation of substituted thiazole intermediates with propargyl bromides or hydrazine-mediated cyclization .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis highlight structural and functional distinctions between the target compound and its analogs:

Compound	Core Structure	Key Substituents	Pharmacological Relevance
Target: 3-{2-[(phenylcarbamoyl)amino]-1,3-thiazol-4-yl}-N-[4-(propan-2-yl)phenyl]propanamide	1,3-Thiazole	- Position 2: Phenylcarbamoyl amino - Position 4: Propanamide-4-isopropylphenyl	Potential anti-inflammatory/antimicrobial activity (inferred from thiazole derivatives)
Analog 1: N-[4-(2-amino-1,3-thiazol-4-yl)phenyl]-2-methylpropanamide ()	1,3-Thiazole	- Position 4: 2-methylpropanamide-phenyl - Position 2: Amino group	Enhanced solubility due to amino group; possible kinase inhibition
Analog 2: N-[4-methoxy-6-(phenylcarbamamido)-1,3-benzothiazol-2-yl]propanamide ()	1,3-Benzothiazole	- Position 6: Phenylcarbamido - Position 4: Methoxy - Propanamide tail	Broader aromatic system (benzothiazole) may improve DNA intercalation or enzyme inhibition
Analog 3: 4-(phenyl)-N,N-bis((1-phenyl-1H-1,2,3-triazol-4-yl)methyl)thiazol-2-amine ()	1,3-Thiazole	- Triazolylmethyl arms - Phenyl at position 4	Demonstrated anti-inflammatory activity via COX-2 inhibition

Key Observations:

Analog 3 incorporates triazolyl groups, enhancing hydrogen-bonding capacity and anti-inflammatory efficacy .

Substituent Effects: The 4-isopropylphenyl group in the target compound increases lipophilicity (logP ~4.2 estimated), favoring membrane penetration over Analog 1’s polar amino group (logP ~2.8) . Methoxy and phenylcarbamido groups in Analog 2 improve metabolic stability compared to the target compound’s unsubstituted phenylcarbamoyl .

Synthetic Pathways :

• The target compound likely follows a route similar to ’s Scheme 1 (hydrazine-mediated cyclization and propanamide coupling) , whereas Analog 3 requires Cu-catalyzed azide-alkyne cycloaddition for triazole formation .

Biological Activity :

• Analog 3’s triazolyl arms show 10-fold higher COX-2 inhibition (IC₅₀ = 0.8 µM) than traditional thiazoles, suggesting the target compound may benefit from analogous modifications .
• Benzothiazole-based Analog 2 exhibits stronger DNA-binding (∆Tm = +5°C in thermal denaturation assays) due to extended aromaticity .